Cas no 1261898-89-8 (5-(2-Fluoro-3-methoxyphenyl)-2-methoxynicotinic acid)

• Product Name: 5-(2-Fluoro-3-methoxyphenyl)-2-methoxynicotinic acid
• CAS No: 1261898-89-8
• MF: C₁₄H₁₂FNO₄
• MW: 277.247787475586
• MDL: MFCD18317485
• CID: 2762118
• PubChem ID: 53223343
• Update Time: 2025-06-13

5-(2-Fluoro-3-methoxyphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261898-89-8
• DTXSID30687525
• 5-(2-FLUORO-3-METHOXYPHENYL)-2-METHOXYNICOTINIC ACID
• MFCD18317485
• 5-(2-Fluoro-3-methoxyphenyl)-2-methoxynicotinic acid, 95%
• 5-(2-Fluoro-3-methoxyphenyl)-2-methoxynicotinic acid

• MDL： MFCD18317485
• Inchi： 1S/C14H12FNO4/c1-19-11-5-3-4-9(12(11)15)8-6-10(14(17)18)13(20-2)16-7-8/h3-7H,1-2H3,(H,17,18)
• InChI Key： PCRHLDCXNXFYCV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC(=C(C(=O)O)C=1)OC)OC

Computed Properties

• Exact Mass: 277.07503603Da
• Monoisotopic Mass: 277.07503603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.7Ų

Additional information on 5-(2-Fluoro-3-methoxyphenyl)-2-methoxynicotinic acid

Research Brief on 5-(2-Fluoro-3-methoxyphenyl)-2-methoxynicotinic Acid (CAS: 1261898-89-8)

5-(2-Fluoro-3-methoxyphenyl)-2-methoxynicotinic acid (CAS: 1261898-89-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated and methoxylated aromatic structure, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The synthesis of 5-(2-Fluoro-3-methoxyphenyl)-2-methoxynicotinic acid involves a multi-step process that includes palladium-catalyzed cross-coupling reactions and subsequent functional group transformations. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Structural analysis reveals that the presence of the fluorine atom and methoxy groups significantly influences the compound's electronic properties and binding affinity to biological targets. These features are critical for its interaction with enzymes and receptors, as demonstrated in recent in vitro studies.

In terms of biological activity, 5-(2-Fluoro-3-methoxyphenyl)-2-methoxynicotinic acid has been investigated for its inhibitory effects on specific kinases involved in inflammatory pathways. Preliminary data suggest that this compound exhibits selective inhibition of key kinases, such as p38 MAPK and JNK, which are implicated in chronic inflammatory diseases. Additionally, its potential as a modulator of oxidative stress responses has been explored, with studies indicating its ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. These findings position the compound as a promising candidate for the development of novel anti-inflammatory and neuroprotective therapies.

Recent pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. In vivo experiments using rodent models have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. However, challenges remain in optimizing its pharmacokinetic properties to enhance its therapeutic efficacy. Researchers are currently exploring structural modifications and formulation strategies to address these limitations, with the goal of advancing the compound into preclinical development.

In conclusion, 5-(2-Fluoro-3-methoxyphenyl)-2-methoxynicotinic acid represents a valuable scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and anti-inflammatory applications. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and expanding its therapeutic utility. As the field progresses, this compound may serve as a cornerstone for the development of next-generation therapeutics targeting inflammatory and oxidative stress-related disorders. Future studies will be essential to validate its clinical potential and translate these findings into tangible medical advancements.